![molecular formula C23H22N4OS B5876401 4-[4-(2-methoxyphenyl)-1-piperazinyl]-5-phenylthieno[2,3-d]pyrimidine](/img/structure/B5876401.png)
4-[4-(2-methoxyphenyl)-1-piperazinyl]-5-phenylthieno[2,3-d]pyrimidine
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Overview
Description
4-[4-(2-methoxyphenyl)-1-piperazinyl]-5-phenylthieno[2,3-d]pyrimidine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique structure and properties, which make it a promising candidate for various research studies. In
Mechanism of Action
The exact mechanism of action of 4-[4-(2-methoxyphenyl)-1-piperazinyl]-5-phenylthieno[2,3-d]pyrimidine is not fully understood. However, it is believed that this compound acts as a potent antagonist of the serotonin 5-HT2A receptor, which is known to play a key role in the pathophysiology of various psychiatric disorders.
Biochemical and Physiological Effects
Studies have shown that this compound can produce a range of biochemical and physiological effects. For example, this compound has been shown to increase dopamine and norepinephrine levels in the prefrontal cortex, which is believed to contribute to its antipsychotic effects. Additionally, this compound has been shown to reduce anxiety-like behavior in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-[4-(2-methoxyphenyl)-1-piperazinyl]-5-phenylthieno[2,3-d]pyrimidine in lab experiments is its high potency and selectivity for the serotonin 5-HT2A receptor. This makes it a useful tool compound for studying the role of this receptor in various physiological and pathological processes. However, one limitation of using this compound is its relatively short half-life, which can make it difficult to study its long-term effects in vivo.
Future Directions
There are several potential future directions for research on 4-[4-(2-methoxyphenyl)-1-piperazinyl]-5-phenylthieno[2,3-d]pyrimidine. One area of interest is the development of more potent and selective analogs of this compound for use as tool compounds in drug discovery and development. Additionally, further studies are needed to better understand the mechanisms underlying the pharmacological effects of this compound, as well as its potential therapeutic applications in the treatment of various psychiatric disorders. Finally, more research is needed to explore the potential long-term effects of this compound in vivo, as well as its potential interactions with other drugs and compounds.
Synthesis Methods
The synthesis of 4-[4-(2-methoxyphenyl)-1-piperazinyl]-5-phenylthieno[2,3-d]pyrimidine involves the condensation of 2-methoxyaniline, 4-chloro-5-phenylthieno[2,3-d]pyrimidine, and piperazine in the presence of a suitable catalyst. The reaction is typically carried out under reflux conditions, and the resulting product is purified using various chromatographic techniques.
Scientific Research Applications
4-[4-(2-methoxyphenyl)-1-piperazinyl]-5-phenylthieno[2,3-d]pyrimidine has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit a wide range of pharmacological activities, including antipsychotic, antidepressant, and anxiolytic effects. Additionally, this compound has been investigated for its potential use as a tool compound in drug discovery and development.
Properties
IUPAC Name |
4-[4-(2-methoxyphenyl)piperazin-1-yl]-5-phenylthieno[2,3-d]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4OS/c1-28-20-10-6-5-9-19(20)26-11-13-27(14-12-26)22-21-18(17-7-3-2-4-8-17)15-29-23(21)25-16-24-22/h2-10,15-16H,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VELOKEXTNOLHFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C3=C4C(=CSC4=NC=N3)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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